Cas no 1693950-54-7 (4-(2-cyclopropylethoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(2-cyclopropylethoxy)butane-1-sulfonyl chloride
• CAS No: 1693950-54-7
• MF: C₉H₁₇ClO₃S
• MW: 240.747481107712
• CID: 6087049
• PubChem ID: 106206652
• Update Time: 2025-05-20

4-(2-cyclopropylethoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropylethoxy)butane-1-sulfonyl chloride
• EN300-1144884
• 1693950-54-7

• Inchi： 1S/C9H17ClO3S/c10-14(11,12)8-2-1-6-13-7-5-9-3-4-9/h9H,1-8H2
• InChI Key： JCVQBUVZOJFBCG-UHFFFAOYSA-N
• SMILES： ClS(CCCCOCCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 240.0586933g/mol
• Monoisotopic Mass: 240.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-(2-cyclopropylethoxy)butane-1-sulfonyl chloride

4-(2-Cyclopropylethoxy)Butane-1-Sulfonyl Chloride: A Comprehensive Overview

4-(2-Cyclopropylethoxy)Butane-1-Sulfonyl Chloride, also known by its CAS number CAS No. 1693950-54-7, is a versatile chemical compound that has garnered significant attention in the fields of organic synthesis and material science. This compound is a derivative of butane sulfonyl chloride, with a cyclopropyl group attached via an ethoxy linkage. Its unique structure endows it with distinctive chemical properties, making it a valuable intermediate in the synthesis of various functional materials and pharmaceutical agents.

The synthesis of 4-(2-Cyclopropylethoxy)Butane-1-Sulfonyl Chloride typically involves multi-step reactions, often starting from cyclopropane derivatives and progressing through nucleophilic substitution or elimination mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of green chemistry principles to develop sustainable pathways for this compound, aligning with global efforts to promote eco-friendly chemical processes.

One of the most notable applications of 4-(2-Cyclopropylethoxy)Butane-1-Sulfonyl Chloride is in the preparation of advanced polymers and coatings. Its sulfonyl chloride group reacts readily with hydroxyl or amine functionalities, facilitating the formation of robust cross-linked structures. These materials exhibit excellent thermal stability and mechanical properties, making them ideal for high-performance applications such as aerospace components and electronic devices.

In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules. Its cyclopropyl moiety contributes to unique pharmacokinetic profiles, while the sulfonyl chloride group enables precise functionalization. Recent studies have highlighted its potential in drug delivery systems, where it can be used to create biocompatible carriers with controlled release capabilities.

The chemical stability of 4-(2-Cyclopropylethoxy)Butane-1-Sulfonyl Chloride is another key attribute that enhances its utility. Under standard storage conditions, it remains stable for extended periods, ensuring consistent performance in various industrial processes. However, precautions must be taken during handling to avoid exposure to moisture or strong bases, which could lead to undesired side reactions.

From an environmental perspective, understanding the fate and transport of CAS No. 1693950-54-7 in different ecosystems is crucial for risk assessment and management. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. These studies aim to provide guidelines for safe handling and disposal practices, minimizing its impact on the environment.

In summary, 4-(2-Cyclopropylethoxy)Butane-1-Sulfonyl Chloride stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its structural features, combined with ongoing advancements in synthetic methodologies and environmental considerations, underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping innovative solutions for future challenges.